
Physical properties of Ethyl 2-hydroxyhexanoate

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Ethyl 2-hydroxyhexanoate

CAS No.: 52089-55-1

Cat. No.: B3021374 Get Quote

Technical Monograph: Ethyl 2-
Hydroxyhexanoate
CAS: 52089-55-1 | Formula: C₈H₁₆O₃ | Molecular Weight: 160.21 g/mol

Executive Technical Summary
Ethyl 2-hydroxyhexanoate (also known as Ethyl 2-hydroxycaproate) is a volatile alpha-

hydroxy ester characterized by a distinct fruity, wine-like organoleptic profile. While widely

recognized in the flavor and fragrance (F&F) industry for its pineapple and green notes, its

structural utility extends significantly into pharmaceutical development.

As a functionalized ester possessing a secondary hydroxyl group at the alpha position, it

serves as a critical chiral building block. The compound exists as a racemate in standard

synthesis but can be resolved into (R)- and (S)- enantiomers, making it a valuable synthon for

the asymmetric synthesis of bioactive molecules, including beta-lactams and specific enzyme

inhibitors. This guide outlines the physicochemical properties, synthesis protocols, and quality

control parameters required for high-purity applications.

Physicochemical Profile
The following data represents the standard values for high-purity (>98%) Ethyl 2-
hydroxyhexanoate.
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Property Value Condition / Method

Appearance Colorless to pale yellow liquid Visual Inspection

Odor
Fruity, Pineapple, Green,

Winey
Organoleptic Evaluation

Boiling Point 80.0 – 83.0 °C @ 11.00 mm Hg (Vacuum)

Boiling Point ~195.0 °C
@ 760.00 mm Hg

(Atmospheric)

Density (Specific Gravity) 0.967 – 0.975 g/cm³ @ 25 °C

Refractive Index (

)
1.424 – 1.430 @ 20 °C

Flash Point 97.8 °C (208 °F) Closed Cup

LogP (o/w) ~1.49 – 1.70 Predicted (Hydrophobic)

Solubility
Soluble in Ethanol, Propylene

Glycol
Miscible

Water Solubility ~1750 mg/L @ 25 °C (Low solubility)

Vapor Pressure ~0.112 mm Hg @ 25 °C

Synthesis & Manufacturing Protocols
For research and drug development, two primary pathways are utilized: Direct Esterification

(scalable, racemic) and Enzymatic Kinetic Resolution (for enantiopure isolation).

Protocol A: Acid-Catalyzed Esterification (Standard
Scale-Up)
Use Case: Production of racemic material for flavor applications or non-chiral intermediates.

Reagents: 2-Hydroxyhexanoic acid, Absolute Ethanol, p-Toluenesulfonic acid (pTSA), Toluene

(for Dean-Stark).
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Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap

topped with a reflux condenser.

Charging: Add 0.1 mol 2-Hydroxyhexanoic acid, 0.5 mol Absolute Ethanol (excess), and 1.5

mol% pTSA. Add 150 mL Toluene as an entrainer.

Reflux: Heat to reflux (~110°C bath temp). Monitor water collection in the Dean-Stark trap.

Continue until water evolution ceases (approx. 4–6 hours).

Workup: Cool to room temperature. Wash the organic layer with saturated NaHCO₃ (2 x 50

mL) to remove unreacted acid and catalyst. Wash with Brine (1 x 50 mL).

Drying: Dry organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purification: Distill the residue under vacuum (11 mm Hg) to collect the fraction boiling at 80–

83°C.

Protocol B: Enzymatic Kinetic Resolution (Chiral Purity)
Use Case: Isolation of (R)- or (S)-Ethyl 2-hydroxyhexanoate for pharmaceutical synthesis.

Principle: Lipases (e.g., Candida antarctica Lipase B, CAL-B) show high enantioselectivity

toward the secondary hydroxyl group.

Reaction: Dissolve racemic Ethyl 2-hydroxyhexanoate in dry hexane.

Acyl Donor: Add Vinyl Acetate (3 eq) as the irreversible acyl donor.

Enzyme Addition: Add immobilized CAL-B (Novozym 435). Incubate at 30°C with orbital

shaking.

Monitoring: Monitor by Chiral GC. The lipase typically acetylates the (R)-enantiomer faster,

leaving the (S)-Ethyl 2-hydroxyhexanoate unreacted.

Separation: Filter off the enzyme. Separate the (S)-alcohol from the (R)-acetate via column

chromatography or fractional distillation.
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Synthesis Workflow Visualization
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Figure 1: Workflow depicting the synthesis of the racemate and subsequent enzymatic

resolution to yield chiral building blocks.

Characterization & Quality Control
To ensure the integrity of the molecule for drug development, the following spectral signatures

must be verified.

Nuclear Magnetic Resonance (NMR)
The alpha-proton signal is the most critical diagnostic peak.

¹H NMR (400 MHz, CDCl₃):

δ 4.15 – 4.25 ppm: (Multiplet, 1H) CH-OH (Alpha proton). Distinctive deshielded signal.

δ 4.22 ppm: (Quartet, J = 7.1 Hz, 2H) O-CH₂-CH₃ (Ester methylene).

δ 2.80 ppm: (Broad singlet, 1H) -OH (Exchangeable, shifts with concentration).

δ 1.60 – 1.80 ppm: (Multiplet, 2H) -CH(OH)-CH₂- (Beta protons).

δ 1.28 ppm: (Triplet, J = 7.1 Hz, 3H) O-CH₂-CH₃.

δ 1.25 – 1.45 ppm: (Multiplet, 4H) Alkyl chain methylene protons.
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δ 0.90 ppm: (Triplet, J = 6.8 Hz, 3H) Terminal -CH₃.

Infrared Spectroscopy (FT-IR)
~3450 cm⁻¹: Broad, strong O-H stretch (Intermolecular H-bonding).

~1735 cm⁻¹: Strong C=O stretch (Ester carbonyl).

~1180 – 1200 cm⁻¹: C-O-C stretch.

Applications in Drug Development
While Ethyl 2-hydroxyhexanoate is a staple in flavor chemistry, its role in medicinal chemistry

is defined by its chiral alpha-hydroxy ester moiety.

Chiral Pool Synthesis: The resolved (S)-enantiomer serves as a precursor for synthesizing

specific ACE inhibitors and Matrix Metalloproteinase (MMP) inhibitors, where the alpha-

hydroxy stereocenter dictates binding affinity.

Prodrug Design: The hydroxyl group allows for further functionalization (e.g., glycosylation or

phosphorylation) to improve solubility or bioavailability of lipophilic drugs attached via the

ester linkage.

Biodegradable Polymers: As a derivative of a hydroxy-fatty acid, it can be polymerized into

poly(hydroxyalkanoates) (PHAs) for use in drug delivery microspheres.

Safety & Handling (SDS Summary)
GHS Classification:

Skin Irritation (Category 2)[1][2][3]

Eye Irritation (Category 2A)

Flammable Liquid (Category 4 - Combustible)

Handling: Use in a fume hood. Avoid inhalation of vapors. Wear nitrile gloves and safety

goggles.
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Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of

the alcohol or hydrolysis of the ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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